Cas no 2137142-39-1 ((1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol)

• Product Name: (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• CAS No: 2137142-39-1
• MF: C₇H₆F₃N₃OS
• MW: 237.202250003815
• CID: 6231966
• PubChem ID: 165492350
• Update Time: 2025-06-13

(1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• (1S)-2-azido-1-[5-(trifluoromethyl)thiophen-2-yl]ethan-1-ol
• EN300-1147502
• 2137142-39-1

• Inchi： 1S/C7H6F3N3OS/c8-7(9,10)6-2-1-5(15-6)4(14)3-12-13-11/h1-2,4,14H,3H2/t4-/m0/s1
• InChI Key： KWLSNFIGABROHZ-BYPYZUCNSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1[C@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 237.01836748g/mol
• Monoisotopic Mass: 237.01836748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Additional information on (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol

Introduction to (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol (CAS No. 2137142-39-1)

(1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol, identified by its CAS number 2137142-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a thiophene ring, which is a five-membered heterocyclic structure containing sulfur, making it a versatile scaffold for the development of bioactive molecules.

The molecular structure of (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an azido group (-N₃) at the 2-position of the thiophene ring introduces reactivity that can be exploited in synthetic chemistry, while the trifluoromethyl (-CF₃) group at the 5-position enhances lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. The compound (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer treatments. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules with targeted biological activities.

In particular, the stereochemistry of the compound, indicated by the (1S) configuration, plays a crucial role in determining its biological efficacy. Chiral molecules often exhibit different pharmacological profiles depending on their optical isomers, and understanding these differences is essential for optimizing drug candidates. The research on (1S)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol has contributed to a deeper understanding of how stereochemistry influences molecular interactions with biological targets.

The azido group in the molecule is particularly interesting from a synthetic perspective. It can undergo various transformations, such as reduction to an amino group or displacement reactions, which opens up numerous possibilities for further functionalization. This reactivity makes (1S)-2-azido-1-(trifluoromethyl)thiophen]-ylenethan-l -ol a versatile building block for medicinal chemists seeking to develop new drug candidates.

Moreover, the trifluoromethyl group is a well-known pharmacophore that enhances the binding affinity and metabolic stability of drug molecules. Its incorporation into the thiophene derivative increases the lipophilicity of the compound, which can improve its oral bioavailability and prolong its half-life in vivo. These properties are highly desirable in drug development and have made trifluoromethyl-containing compounds popular among medicinal chemists.

Recent studies have also explored the potential applications of thiophene derivatives in materials science and nanotechnology. The unique electronic properties of these compounds make them suitable for use in organic semiconductors, conductive polymers, and other advanced materials. While primarily focused on pharmaceutical applications, the broader utility of thiophene-based molecules underscores their importance in scientific research.

The synthesis of (1S)-2-AZIDO-l -5-(TRIFLUOROMETHYL)THIOPHEN]-YLETHAN-l -OL involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and transition metal-catalyzed reactions, have been employed to achieve the desired stereochemical outcome. These methods are critical for producing enantiomerically pure compounds, which are often required for pharmaceutical applications.

In conclusion, (lS)-Z-AZIDO-l -5-(TRIFLUOROMETHYL)THIOPHEN]-YLETHAN-l -OL (CAS No. 21371423971) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the azido group and trifluoromethyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. The stereochemistry of the compound also plays a crucial role in determining its biological activity, highlighting the importance of chiral chemistry in drug design.

The ongoing research into this compound underscores its importance as a tool for exploring new therapeutic strategies and developing innovative materials. As scientific understanding advances, it is likely that additional applications for (lS)-Z-AZIDO-l -5-(TRIFLUOROMETHYL)THIOPHEN]-YLETHAN-l -OL will be discovered, further solidifying its role as a key player in modern chemistry and medicine.